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Compound of Interest

Compound Name: Levomefolic acid-13C,d3

Cat. No.: B10823167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Levomefolic acid-13C,d3, an essential isotopically labeled internal standard for quantitative

analysis. This document is intended to assist researchers, scientists, and drug development

professionals in sourcing this compound and understanding its application.

Introduction
Levomefolic acid, the natural, active form of folate (Vitamin B9), is a critical metabolite in one-

carbon metabolism. It plays a vital role in DNA synthesis, methylation reactions, and

neurotransmitter synthesis.[1] Its isotopically labeled counterpart, Levomefolic acid-13C,d3,

serves as an indispensable internal standard for highly accurate quantification of levomefolic

acid in biological matrices using mass spectrometry-based methods, such as liquid

chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry

(GC-MS).[1][2] The incorporation of one carbon-13 atom and three deuterium atoms provides a

distinct mass shift, enabling precise differentiation from the endogenous analyte.

Commercial Suppliers and Product Specifications
Levomefolic acid-13C,d3 is available from several commercial suppliers specializing in

chemical standards and research biochemicals. The following tables summarize the product

specifications and availability from prominent vendors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10823167?utm_src=pdf-interest
https://www.benchchem.com/product/b10823167?utm_src=pdf-body
https://www.caymanchem.com/product/29579/levomefolate-13c-d3
https://www.benchchem.com/product/b10823167?utm_src=pdf-body
https://www.caymanchem.com/product/29579/levomefolate-13c-d3
https://www.bioscience.co.uk/product~1056153
https://www.benchchem.com/product/b10823167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General Product Specifications

Specification Value

Chemical Name

N-[4-[[[(6S)-2-Amino-1,4,5,6,7,8-hexahydro-5-

(methyl-13C,d3)-4-oxo-6-

pteridinyl]methyl]amino]benzoyl]-L-glutamic acid

Synonyms
(6S)-5-Methyltetrahydrofolic acid-13C,d3; L-

Methylfolate-13C,d3; 5-MTHF-13C,d3

CAS Number 1356019-94-7

Molecular Formula C₁₉[¹³C]H₂₂D₃N₇O₆

Molecular Weight ~463.47 g/mol

Appearance Off-White to Pale Beige Solid

Purity Typically ≥95-99% deuterated forms

Storage -20°C

Table 2: Supplier and Availability Overview
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Supplier
Catalog
Number

Standard Unit
Sizes

Purity
Additional
Information

Cayman

Chemical
29579 1 mg

≥95%

(Levomefolate),

≥99% deuterated

forms (d1-d3)

Available for bulk

and custom

orders.[1][3]

Santa Cruz

Biotechnology
sc-229208 Inquire Not specified

For research use

only.[4]

United States

Biological
015556 1 mg Not specified

Pharmaffiliates PA STI 056510 Inquire Not specified [5]

CD Bioparticles
CDDAPI24-038-

L
Inquire Not specified [6]

Toronto

Research

Chemicals

L375732 1 mg, 10 mg Not specified [7][8]

MedChemExpres

s
HY-14781S 1 mg, 5 mg Not specified [9]

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

Applications
The primary application of Levomefolic acid-13C,d3 is as an internal standard in stable

isotope dilution analysis (SIDA) for the accurate quantification of levomefolic acid in various

biological samples, including plasma, serum, and tissue. This is crucial for clinical research,

nutritional studies, and pharmacokinetic analysis in drug development.

Experimental Protocols
While specific protocols may vary depending on the laboratory, instrumentation, and sample

matrix, a general workflow for the quantification of levomefolic acid using Levomefolic acid-
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13C,d3 as an internal standard is outlined below.

Materials and Reagents
Levomefolic acid (unlabeled standard)

Levomefolic acid-13C,d3 (internal standard)

LC-MS grade water, acetonitrile, methanol, and formic acid

Solid-phase extraction (SPE) cartridges (e.g., C18)

Biological matrix (e.g., serum, plasma)

Methodology
Standard and Internal Standard Preparation: Prepare stock solutions of both unlabeled

levomefolic acid and Levomefolic acid-13C,d3 in a suitable solvent, such as methanol or a

buffered aqueous solution. Serially dilute the unlabeled stock solution to create a calibration

curve. Prepare a working solution of the internal standard at a fixed concentration.

Sample Preparation:

Thaw biological samples on ice.

To an aliquot of the sample, add the internal standard working solution.

Perform protein precipitation by adding a solvent like acetonitrile or methanol.

Vortex and centrifuge to pellet the precipitated proteins.

The supernatant can be directly injected or further purified using solid-phase extraction

(SPE).

LC-MS/MS Analysis:

Inject the prepared samples, calibration standards, and quality control samples onto an

LC-MS/MS system.
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Use a suitable C18 column for chromatographic separation.

The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect

the specific precursor-to-product ion transitions for both levomefolic acid and Levomefolic
acid-13C,d3.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of levomefolic acid in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Visualizations
One-Carbon Metabolism Pathway
The following diagram illustrates the central role of levomefolic acid (5-MTHF) in the one-

carbon metabolism pathway.
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Folate and Methionine Cycles

Experimental Workflow for Folate Analysis
This diagram outlines a typical workflow for the quantification of folates in a biological sample

using an isotopically labeled internal standard.
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Quantitative Analysis Workflow
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Synthesis and Purification
Detailed protocols for the synthesis and purification of Levomefolic acid-13C,d3 are generally

proprietary to the commercial suppliers. However, the general approach involves multi-step

organic synthesis starting from isotopically labeled precursors. For example, the synthesis

could involve the introduction of a ¹³C-labeled methyl group and deuterium atoms at specific

positions of a precursor molecule, followed by a series of reactions to construct the final

pteridine and p-aminobenzoylglutamate moieties. Purification is typically achieved through

chromatographic techniques to ensure high chemical and isotopic purity.

Conclusion
Levomefolic acid-13C,d3 is a critical tool for researchers in various scientific disciplines. Its

commercial availability from a range of specialized suppliers facilitates its use in highly

accurate and precise quantitative studies of folate metabolism. This guide provides a

comprehensive starting point for sourcing this compound and implementing it in analytical

workflows. Researchers are encouraged to consult the suppliers' technical documentation and

relevant scientific literature for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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